2-((5-(2-(1H-benzo[d]imidazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[[5-[2-(1H-benzimidazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H19N5O2S2/c1-28-16-9-5-4-8-15(16)23-18(26)12-29-20-25-24-19(27-20)11-10-17-21-13-6-2-3-7-14(13)22-17/h2-9H,10-12H2,1H3,(H,21,22)(H,23,26)
• InChI Key: LESVYBAAHHRKPI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CSC2=NN=C(O2)CCC3=NC4=CC=CC=C4N3
• Molecular Formula: C20H19N5O2S2
• Molecular Weight: 425.5 g/mol

Description

2-((5-(2-(1H-benzo[d]imidazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C20H19N5O2S2 and its molecular weight is 425.53. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

The synthesis of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and derivatives, including 1H-benzo[d]imidazol-2-yl thio compounds, has shown significant antibacterial activity. These compounds were synthesized from common intermediates and tested for their effectiveness against bacterial strains, showcasing their potential as antibacterial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Structural and Physicochemical Analysis

A novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety was synthesized and characterized using various techniques including IR, NMR, and elemental analysis. The study provided detailed structural insights into the compound, enhancing understanding of its physicochemical properties (Li Ying-jun, 2012).

Heterocyclic Syntheses

Thiourea-acetamides are highlighted for their role in heterocyclic syntheses through one-pot cascade reactions. This research underscores the utility of such compounds in efficiently synthesizing various heterocycles, which are crucial in medicinal chemistry and other scientific applications (Schmeyers & Kaupp, 2002).

Corrosion Inhibition

The derivatives of 1,3,4-oxadiazole including the benzimidazole moiety have been evaluated for their corrosion inhibition properties on mild steel in sulfuric acid. This research demonstrates the potential of these compounds in protecting metals against corrosion, thus having implications in industrial applications (Ammal, Prajila, & Joseph, 2018).

Antimicrobial and Hemolytic Agents

The synthesis of N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides was explored for their potential as antimicrobial and hemolytic agents. These compounds exhibited varying degrees of activity against selected microbial species, with certain derivatives showing prominent antimicrobial properties (Rehman et al., 2016).